4-(3,5-dimethyl-1H-pyrazol-1-yl)-2,3,5,6-tetrafluorobenzyl acetate

• IUPAC Name: [4-(3,5-dimethylpyrazol-1-yl)-2,3,5,6-tetrafluorophenyl]methyl acetate
• InChI: InChI=1S/C14H12F4N2O2/c1-6-4-7(2)20(19-6)14-12(17)10(15)9(5-22-8(3)21)11(16)13(14)18/h4H,5H2,1-3H3
• InChI Key: NYVJPYBXZIYQAM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=C(C(=C(C(=C2F)F)COC(=O)C)F)F)C
• Molecular Formula: C14H12F4N2O2
• Molecular Weight: 316.25 g/mol

Description

4-(3,5-dimethyl-1H-pyrazol-1-yl)-2,3,5,6-tetrafluorobenzyl acetate is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields. The compound is known for its unique chemical structure, which makes it an ideal candidate for use in scientific research.

Scientific Research Applications

Organic Synthesis Applications

Organic synthesis sees the use of complex molecules like 4-(3,5-dimethyl-1H-pyrazol-1-yl)-2,3,5,6-tetrafluorobenzyl acetate in constructing heterocyclic compounds, which are crucial in developing pharmaceuticals and agrochemicals. A study on the three-component cyclocondensation of dimedone with aldehydes and malononitrile for constructing tetrahydrobenzo[b]pyrans highlights the importance of such molecules in synthesizing valuable heterocyclic compounds using different organocatalysts (H. Kiyani, 2018). This demonstrates the molecule's relevance in creating complex structures beneficial for various scientific applications.

Medicinal Chemistry Applications

In medicinal chemistry, pyrazole and its derivatives play a significant role due to their wide range of biological activities. A comprehensive review on the synthesis of pyrazole heterocycles underlines the significance of these compounds across several biological activities, including anticancer, analgesic, anti-inflammatory, and antimicrobial properties, among others (A. M. Dar & Shamsuzzaman, 2015). This indicates that the structure could be a key precursor or motif in drug discovery efforts targeting a broad spectrum of diseases.

Environmental Science Applications

In environmental science, understanding the behavior and fate of complex chemical compounds, similar to the fluorinated structures related to the chemical , is critical. For instance, studies on per- and polyfluoroalkyl substances (PFAS) and their alternatives shed light on the environmental distribution, persistence, and potential toxic effects of such compounds, guiding the search for safer alternatives (Yu Wang et al., 2019). This perspective could inform research into the environmental impact and management of fluorinated compounds, including those with structures similar to this compound.